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Compound of Interest

Compound Name: Phenyltrichlorogermane

Cat. No.: B087307 Get Quote

This guide provides essential safety protocols and logistical information for the handling and

disposal of Phenyltrichlorogermane (C₆H₅Cl₃Ge). Adherence to these procedural steps is

critical for ensuring the safety of all laboratory personnel.

Hazard Identification and Chemical Properties
Phenyltrichlorogermane is a combustible liquid that causes severe skin burns and eye

damage.[1][2] It is also harmful if swallowed, inhaled, or in contact with skin.[2] The substance

reacts with water and may cause irritation to the respiratory tract.[1]

Table 1: GHS Hazard Classification

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b087307?utm_src=pdf-interest
https://www.benchchem.com/product/b087307?utm_src=pdf-body
https://www.benchchem.com/product/b087307?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/GEP6800_PHENYLTRICHLOROGERMANE_GHS-US_English-US.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyltrichlorogermane
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyltrichlorogermane
https://www.gelest.com/wp-content/uploads/GEP6800_PHENYLTRICHLOROGERMANE_GHS-US_English-US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Flammable Liquids 4
H227: Combustible
liquid[1]

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[1][2]

Serious Eye Damage/Irritation 1
H318: Causes serious eye

damage[1][2]

Acute Toxicity (Oral) 4 H302: Harmful if swallowed[2]

Acute Toxicity (Dermal) 4
H312: Harmful in contact with

skin[2]

| Acute Toxicity (Inhalation) | 4 | H332: Harmful if inhaled[2] |

Table 2: Physical and Chemical Properties

Property Value

Chemical Formula C₆H₅Cl₃Ge[1]

Synonyms
Phenylgermanium trichloride,

Trichlorophenylgermane[1][3]

Physical State Liquid[1]

UN Number 1760[1]

| Density | 1.584 g/mL at 25°C |

Personal Protective Equipment (PPE) Protocol
All personnel must use the following PPE when handling Phenyltrichlorogermane. This

equipment should be donned before entering the designated handling area and only removed

after decontamination and exiting the area.

Eye and Face Protection:
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Wear chemical splash goggles that meet ANSI Z87.1 standards.[4][5]

A face shield must be worn in conjunction with chemical splash goggles to provide an

additional layer of protection.[1][5]

Contact lenses should never be worn when handling this chemical.[1]

Skin and Body Protection:

Wear a flame-resistant lab coat and suitable protective clothing to prevent skin contact.[1]

Ensure clothing covers the body from the neck to below the knees.[4]

Use closed-toe shoes made of a chemically resistant material.[6]

Hand Protection:

Use Neoprene or nitrile rubber gloves.[1]

Inspect gloves for any signs of degradation or puncture before use.

Contaminated gloves should be removed and disposed of properly, followed by thorough

hand washing.[6]

Respiratory Protection:

All handling of Phenyltrichlorogermane must be performed in a certified chemical fume

hood to ensure adequate ventilation.[1]

If there is a risk of inhalation exposure, respiratory protection equipment is recommended.

[1]

Standard Operating Procedure for Handling
This workflow outlines the necessary steps for safely handling Phenyltrichlorogermane from

preparation to storage and disposal.
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Preparation

Handling & Storage

Post-Handling

1. Risk Assessment
Review SDS and procedures.

2. Don PPE
Wear all required protective equipment.

3. Prepare Work Area
Work in a fume hood. Ensure emergency equipment is accessible.

4. Handle Chemical
Use non-sparking tools. Ground equipment. Avoid contact and inhalation.

5. Secure & Store
Keep container tightly closed in a cool, ventilated, locked area away from water.

6. Decontaminate
Clean work surfaces and equipment.

End of Experiment

End of Experiment

7. Dispose of Waste
Segregate and label waste for licensed disposal.

8. Doff PPE
Remove PPE correctly to avoid contamination.

9. Personal Hygiene
Wash hands thoroughly.

Click to download full resolution via product page

Caption: Workflow for the safe handling of Phenyltrichlorogermane.

Methodology:

Preparation and Engineering Controls:
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Before beginning work, review the Safety Data Sheet (SDS) for Phenyltrichlorogermane.

Ensure that an emergency eye wash fountain and safety shower are immediately

accessible.[1]

All operations must be conducted within a properly functioning chemical fume hood to

maintain adequate ventilation.[1]

Keep the chemical away from heat, sparks, and open flames.[1]

Chemical Handling:

Ground and bond containers and receiving equipment to prevent static discharge.[1]

Use only non-sparking tools when handling the container.[1]

Avoid all contact with eyes and skin, and do not breathe vapors or mist.[1]

Storage:

Store Phenyltrichlorogermane in a tightly closed container in a cool, well-ventilated area.

[1]

The storage area should be locked and away from heat sources.[1]

Store away from incompatible materials, especially water.[1]

Emergency and First-Aid Procedures
Immediate action is required in the event of an exposure or spill.

In Case of Eye Contact:

Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open.[1][7]

Remove contact lenses if present and easy to do so while continuing to rinse.[1]

Seek immediate medical attention.[1]
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In Case of Skin Contact:

Immediately remove all contaminated clothing.[1]

Wash the affected area with plenty of soap and water.[1]

Seek immediate medical attention.[1]

In Case of Inhalation:

Move the individual to fresh air and keep them at rest in a comfortable breathing position.

[1]

If the person feels unwell, seek medical advice.[1]

In Case of Ingestion:

Rinse the mouth thoroughly with water.[1]

Do NOT induce vomiting.[1]

Never give anything by mouth to an unconscious person.[1]

Seek immediate medical attention.[1]

Spill Response:

Evacuate all non-essential personnel from the area.[1]

The cleanup crew must wear the appropriate PPE as described in Section 2.[1]

Contain the spill using dikes or absorbent materials to prevent it from entering sewers or

public waterways.[1]

Collect the absorbed material using non-sparking tools and place it into a suitable, labeled

container for disposal.[1]

Decontamination and Disposal Plan
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Proper decontamination and waste disposal are crucial to prevent environmental contamination

and ensure safety.

Decontamination:

All surfaces and equipment that may have come into contact with

Phenyltrichlorogermane must be thoroughly decontaminated.

The decontamination process should begin with cleaning to remove any organic matter or

dirt, followed by the application of an appropriate disinfectant or neutralizing agent.[8]

Waste Disposal:

All waste materials, including contaminated PPE and absorbent materials from spills, must

be disposed of as hazardous waste.

Do not dispose of Phenyltrichlorogermane or its waste into the sewer system.[1]

All waste must be disposed of in a safe manner in accordance with all local, state, and

federal regulations through a licensed waste disposal facility.[1]

Avoid release to the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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